Cas no 2168029-96-5 (4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid
• CAS No: 2168029-96-5
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6118583
• PubChem ID: 165738295
• Update Time: 2025-06-08

4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid
• 2168029-96-5
• EN300-1587464

• Inchi： 1S/C11H17NO3/c13-10(14)11(3-7-15-8-4-11)9-1-5-12-6-2-9/h1,12H,2-8H2,(H,13,14)
• InChI Key： CUFPAJWBOADQTH-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2=CCNCC2)CC1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid

Introduction to 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid (CAS No. 2168029-96-5)

4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by the CAS number 2168029-96-5, belongs to a class of molecules that integrate heterocyclic structures with oxygen-containing moieties, making it a promising candidate for various biochemical applications.

The molecular structure of 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid features a tetrahydropyridine ring linked to an oxane ring via a carboxylate group. This configuration imparts distinctive electronic and steric properties that are highly relevant in drug design and development. The tetrahydropyridine moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been extensively studied for its pharmacological potential.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The structural features of 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid make it an attractive scaffold for designing molecules that can interact with biological targets in a highly specific manner. This has led to its exploration in the development of drugs targeting various diseases, including neurological disorders and metabolic conditions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The oxane ring introduces flexibility into the molecular structure, which can be exploited to optimize binding interactions with biological receptors. Furthermore, the carboxylate group provides a site for further functionalization, allowing chemists to tailor the properties of the molecule to specific therapeutic needs.

Recent studies have highlighted the significance of tetrahydropyridine derivatives in medicinal chemistry. These compounds have shown promise in modulating neurotransmitter systems and have been investigated for their potential applications in treating conditions such as depression and epilepsy. The presence of the tetrahydropyridin-4-yl moiety in 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid suggests that it may share some of these pharmacological properties.

The oxane ring further contributes to the compound's versatility by providing a stable yet flexible three-membered ether linkage. This structural feature is particularly valuable in drug design, as it can enhance solubility and bioavailability while maintaining interactions with biological targets. The combination of these elements makes 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid a compelling candidate for further investigation.

In the context of drug discovery pipelines, CAS No. 2168029-96-5 represents a key intermediate that could lead to novel therapeutic entities. Researchers are increasingly leveraging computational methods and high-throughput screening techniques to identify promising candidates for further development. The structural complexity of this compound suggests that it may exhibit unique interactions with biological systems, which could be harnessed for therapeutic benefit.

Moreover, the synthesis of 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid presents an opportunity for innovation in synthetic chemistry. The development of efficient synthetic routes can significantly impact the accessibility and cost-effectiveness of this compound for research purposes. Advances in synthetic methodologies have enabled the production of complex molecules with high precision and yield, facilitating their integration into drug development programs.

The pharmaceutical industry is continually seeking new molecular entities that can address unmet medical needs. Compounds like 4-(1,2,3,6-tetrahydropyridin-4-yl)oxane-4-carboxylic acid offer a wealth of possibilities due to their unique structural features and potential biological activities. As research progresses，the full therapeutic potential of this compound is expected to become more apparent，leading to new insights and applications in medicine.

In conclusion，CAS No. 2168029-96-5 represents a structurally intriguing compound with significant pharmaceutical relevance。The integration of tetrahydropyridine and oxane moieties provides a versatile platform for drug discovery，and ongoing research continues to uncover its potential applications。As advancements in synthetic chemistry and computational biology accelerate，the role of such compounds in developing next-generation therapeutics is likely to expand，offering hope for innovative solutions to complex medical challenges.